Cas no 41405-35-0 (7H-Dodecafluoroheptanoyl chloride)

• Product Name: 7H-Dodecafluoroheptanoyl chloride
• CAS No: 41405-35-0
• MF: C₇HClF₁₂O
• MW: 364.516083478928
• MDL: MFCD00153143
• CID: 55414
• PubChem ID: 2776132
• Update Time: 2025-11-02

7H-Dodecafluoroheptanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 7H-Dodecafluoroheptanoyl chloride
• 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl chloride
• 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptanoylchloride
• 7H-Dodecafluoroheptanoylchloride
• 7H-Perfluoroheptanoyl chloride
• DTXSID00379829
• NS00011135
• MFCD00153143
• FT-0676274
• A825544
• AKOS016015537
• 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-n-heptanoic acid chloride
• SCHEMBL3423677
• 41405-35-0
• Heptanoyl chloride, 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-

• MDL： MFCD00153143
• Inchi： 1S/C7HClF12O/c8-1(21)3(11,12)5(15,16)7(19,20)6(17,18)4(13,14)2(9)10/h2H
• InChI Key： SQQWEKUYKNKPOG-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=O

Computed Properties

• Exact Mass: 363.95200
• Monoisotopic Mass: 363.9524303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.752
• Boiling Point: 130 °C
• Refractive Index: 1.323
• PSA: 17.07000
• LogP: 4.19340

7H-Dodecafluoroheptanoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34

Additional information on 7H-Dodecafluoroheptanoyl chloride

Comprehensive Guide to 7H-Dodecafluoroheptanoyl chloride (CAS No. 41405-35-0): Properties, Applications, and Industry Insights

7H-Dodecafluoroheptanoyl chloride (CAS No. 41405-35-0) is a highly specialized fluorinated compound widely utilized in advanced chemical synthesis and material science. With its unique molecular structure featuring twelve fluorine atoms, this compound exhibits exceptional thermal stability, chemical resistance, and hydrophobic properties. As industries increasingly prioritize fluorinated intermediates for high-performance applications, understanding 7H-Dodecafluoroheptanoyl chloride becomes critical for researchers and manufacturers alike.

The growing demand for fluorochemical derivatives in sectors like electronics, coatings, and specialty polymers has placed compounds like 7H-Dodecafluoroheptanoyl chloride at the forefront of innovation. Recent studies highlight its role in developing water-repellent surfaces and low-friction coatings, addressing common search queries such as "fluorinated compounds for hydrophobic materials" or "high-performance acyl chlorides." Its CAS No. 41405-35-0 serves as a key identifier for procurement and regulatory compliance across global supply chains.

From a synthetic chemistry perspective, 7H-Dodecafluoroheptanoyl chloride demonstrates remarkable reactivity as a fluorinated building block. Its perfluorinated chain enhances electron-withdrawing effects, making it invaluable for constructing complex molecules with tailored properties. Researchers frequently search for "synthesis methods using fluorinated acyl chlorides" or "applications of perfluoroalkyl compounds," reflecting the compound's relevance in modern organic chemistry. The dodecafluoro moiety particularly contributes to improved product longevity in harsh environments.

Industrial applications of 7H-Dodecafluoroheptanoyl chloride extend to multiple cutting-edge fields. In the electronics sector, it's employed for semiconductor surface modification, answering frequent queries about "fluorinated compounds in microelectronics." The compound's compatibility with plasma deposition techniques makes it suitable for creating ultra-thin functional layers. Additionally, its use in specialty lubricant formulations addresses industry needs for high-temperature performance materials, a topic generating substantial search volume in engineering forums.

Quality control and handling of 7H-Dodecafluoroheptanoyl chloride require specific considerations due to its moisture-sensitive nature. Technical discussions often center on "storage conditions for fluorinated acyl chlorides" and "analytical methods for purity verification." Advanced characterization techniques like 19F-NMR spectroscopy and mass spectrometry are typically employed to ensure product specifications meet the stringent requirements of pharmaceutical intermediates and advanced material synthesis.

Environmental and regulatory aspects of 7H-Dodecafluoroheptanoyl chloride production have gained attention in line with sustainable chemistry trends. Search analytics reveal growing interest in "green fluorination methods" and "PFAS alternatives," prompting manufacturers to develop improved synthetic routes. While maintaining the exceptional properties of perfluorinated compounds, the industry continues to innovate toward reduced environmental impact without compromising performance characteristics.

The global market for 7H-Dodecafluoroheptanoyl chloride reflects broader trends in high-value fluorochemicals. Market intelligence reports correlate with search terms like "fluorinated compound pricing trends" and "specialty chemical supply chains." As nanotechnology and advanced material science expand, the demand for precisely engineered fluorinated intermediates like CAS No. 41405-35-0 is projected to grow steadily, particularly in Asia-Pacific research hubs and North American innovation centers.

Future research directions for 7H-Dodecafluoroheptanoyl chloride applications appear in frequently searched topics such as "emerging uses of fluorinated building blocks" and "next-generation material additives." Its potential in biomedical surface engineering and energy storage materials represents particularly promising avenues. The compound's unique combination of chemical inertness and synthetic versatility positions it as a key player in addressing technological challenges across multiple industries.